3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone

• IUPAC Name: 3-[(2,6-dichlorophenyl)methyl]-2-methyl-1-(1H-1,2,4-triazol-5-yl)pyridin-4-one
• InChI: InChI=1S/C15H12Cl2N4O/c1-9-10(7-11-12(16)3-2-4-13(11)17)14(22)5-6-21(9)15-18-8-19-20-15/h2-6,8H,7H2,1H3,(H,18,19,20)
• InChI Key: ZXBKYOGOCFQITQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CN1C2=NC=NN2)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C15H12Cl2N4O
• Molecular Weight: 335.2 g/mol

Description

3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone, also known as DBTMP, is a heterocyclic compound with a wide range of applications in organic synthesis and scientific research. First reported in the literature in 1997, DBTMP has been studied extensively in recent years, with research focusing on its synthesis, mechanism of action, biochemical and physiological effects, and its use in lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Geminal Bis(heteroarylium) Salts : A study by Anders et al. (1997) demonstrates the synthesis of geminal bis(heteroarylium) salts using 5-amino-1-methyl-1H-1,2,4-triazole and 1-[(alkyl/aryl)chloromethyl]pyridinium chlorides, indicating potential use in various chemical syntheses (Anders et al., 1997).

• Antifungal Activity of Triazole Derivatives : Bai et al. (2020) explored the design and synthesis of 1,2,4-triazole derivatives with antifungal properties, demonstrating potential agricultural applications (Bai et al., 2020).

Biological and Medicinal Applications

• Antimicrobial Properties : Prakash et al. (2011) synthesized 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines with iodine(III)-mediated oxidative approach, demonstrating potent antimicrobial agents (Prakash et al., 2011).

• Anticancer Agents : Rostom et al. (2011) reported the synthesis of 3-cyano-1,4,6-trisubstituted-2(1H)-pyridinones with moderate antitumor potential, indicating potential applications in cancer therapy (Rostom, Faidallah, & Al-Saadi, 2011).

Other Applications

• Catalytic and Structural Studies : El-Abadelah et al. (2018) conducted a study on the synthesis of 3-(pyridin-2-yl)dihydro-1,2,4-triazinone, highlighting its potential in catalytic processes (El-Abadelah et al., 2018).

• Electronic Behavior Analysis : Evecen et al. (2018) performed theoretical analysis on compounds similar to 3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone, providing insights into their electronic properties (Evecen et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives.

Mode of Action

It’s worth noting that similar compounds have shown to act as neuroprotectants and prevent neuronal cell death induced by the pi3-kinase pathway .

Biochemical Pathways

Similar compounds have been found to inhibit the activity of glycogen synthase kinase-3 (gsk-3) , which could potentially affect a variety of cellular processes.

Pharmacokinetics

Similar compounds have been found to be soluble in dmso , which could potentially impact their bioavailability.

Result of Action

Similar compounds have shown robust lipid modulating properties, lowering ldl and triglycerides while raising hdl in preclinical species .